Cas no 84324-68-5 (4-Bromo-N-(pyridin-3-ylmethyl)aniline)
4-Bromo-N-(pyridin-3-ylmethyl)aniline is a brominated aromatic compound featuring an aniline core substituted with a pyridinylmethyl group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The pyridine moiety offers coordination potential for metal-catalyzed transformations. Its well-defined molecular architecture ensures consistent performance in heterocyclic synthesis, while its stability under standard conditions facilitates handling. This compound is particularly valuable for constructing complex nitrogen-containing scaffolds, making it a useful building block in medicinal chemistry and material science.
84324-68-5 structure
Product Name:4-Bromo-N-(pyridin-3-ylmethyl)aniline
CAS No:84324-68-5
MF:C12H11BrN2
MW:263.133141756058
CID:844256
PubChem ID:742774
Update Time:2025-06-07
4-Bromo-N-(pyridin-3-ylmethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-N-(pyridin-3-ylmethyl)aniline
- (4-bromophenyl)pyridin-3-ylmethylamine
- 3-Pyridinemethanamine, N-(4-bromophenyl)-
- N-(4-bromophenyl)-3-Pyridinemethanamine
- SCHEMBL6730610
- 4-bromo-N-[(pyridin-3-yl)methyl]aniline
- 84324-68-5
- AKOS000240647
- N-(4-bromophenyl)pyridin-3-ylmethylamine
- FT-0686802
- EN300-49928
- Z57478311
- ILYQEKJJMMIQJS-UHFFFAOYSA-N
- G36405
- DB-076021
- STK386976
-
- MDL: MFCD00815404
- Inchi: 1S/C12H11BrN2/c13-11-3-5-12(6-4-11)15-9-10-2-1-7-14-8-10/h1-8,15H,9H2
- InChI Key: ILYQEKJJMMIQJS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NCC1C=NC=CC=1
Computed Properties
- Exact Mass: 262.01056g/mol
- Monoisotopic Mass: 262.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 1.470
4-Bromo-N-(pyridin-3-ylmethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM171054-1g |
4-bromo-N-(pyridin-3-ylmethyl)aniline |
84324-68-5 | 95% | 1g |
$430 | 2021-08-05 | |
| TRC | B673353-5mg |
4-Bromo-N-(pyridin-3-ylmethyl)aniline |
84324-68-5 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B673353-10mg |
4-Bromo-N-(pyridin-3-ylmethyl)aniline |
84324-68-5 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B673353-50mg |
4-Bromo-N-(pyridin-3-ylmethyl)aniline |
84324-68-5 | 50mg |
$ 95.00 | 2022-06-06 | ||
| Chemenu | CM171054-1g |
4-bromo-N-(pyridin-3-ylmethyl)aniline |
84324-68-5 | 95% | 1g |
$430 | 2023-01-02 | |
| Alichem | A029193978-1g |
4-Bromo-N-(pyridin-3-ylmethyl)aniline |
84324-68-5 | 95% | 1g |
$379.44 | 2023-08-31 | |
| Enamine | EN300-49928-0.05g |
4-bromo-N-[(pyridin-3-yl)methyl]aniline |
84324-68-5 | 95.0% | 0.05g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-49928-0.1g |
4-bromo-N-[(pyridin-3-yl)methyl]aniline |
84324-68-5 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-49928-0.25g |
4-bromo-N-[(pyridin-3-yl)methyl]aniline |
84324-68-5 | 95.0% | 0.25g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-49928-0.5g |
4-bromo-N-[(pyridin-3-yl)methyl]aniline |
84324-68-5 | 95.0% | 0.5g |
$175.0 | 2025-02-20 |
4-Bromo-N-(pyridin-3-ylmethyl)aniline Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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